Cas no 54952-43-1 (Shikonin (mixture of optical isomers, about 1:1))

Shikonin (mixture of optical isomers, about 1:1) structure

54952-43-1 structure

Product Name:Shikonin (mixture of optical isomers, about 1:1)

CAS No:54952-43-1

MF:C₁₆H₁₆O₅

MW:288.295245170593

CID:56670

PubChem ID:329824586

Update Time:2025-04-18

Shikonin (mixture of optical isomers, about 1:1) Chemical and Physical Properties

Names and Identifiers

- Shikalkin
- 5,8-Dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
- 1,4-Naphthoquinone, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-
- (S)-5,8-dihydroxy-2-(1-hydroxy-4-methylpent-3-enyl)naphthalene-1,4-dione
- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)- (9ci)
- Arnebin-4
- Nsc 291845
- (±)-Alkannin
- (±)-Shikalkin
- (±)-Shikonin
- (±)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- Shikonin (mixture of optical isomers, about 1:1)
- Anchusin
- natural red 20
- NEZONWMXZKDMKF-UHFFFAOYSA-
- 54952-43-1
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (+)-
- NSC-407295
- 3-(2,2-Dimethylpropionylamino)isonicotinicacid
- shikonin
- BCP34282
- 5,8-dihydroxy-2-[(1S)-1-hydroxy-4-methylpent-3-enyl]naphthalene-1,4-dione
- KBio3_001080
- LS-14485
- CHEMBL29285
- (+)-Shikonin
- ALKANNIN, 1-
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (R)-
- FT-0746742
- C.I. Natural Red 20
- C.I. 75535;Isoarnebin 4
- 1, 5,8-dihydroxy-6-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
- CS-0032051
- NSC-94524
- H1780
- NS00018361
- NSC-291845
- (Rac)-Shikonin
- 23444-65-7
- SCHEMBL14305203
- Bio2_000475
- (-)-Shikonin;C.I. 75535; Isoarnebin 4
- 5,8-dihydroxy-2-(1-hydroxy-4-methyl-pent-3-enyl)naphthalene-1,4-dione
- MFCD00016668
- SMP2_000188
- NSC407295
- Bio2_000955
- 5,8-DIHYDROXY-2-(1-HYDROXY-4-METHYLPENT-3-EN-1-YL)NAPHTHALENE-1,4-DIONE
- KBio3_001079
- DTXSID00862100
- FT-0651798
- NSC94524
- (+/-)-Alkannin
- SCHEMBL3182028
- (+/-)-5,8-Dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (-)-
- 1,4-Naphthalenedione, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-
- FT-0774471
- 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-1,4-naphthoquinone
- Shikonine
- Shikonin (7b)
- 5,8-Dihydroxy-6-(1-hydroxy-4-methylpent-3-en-1-yl)naphthalene-1,4-dione
- KBio2_005746
- NSC-252844
- Shikonin, >=98% (HPLC)
- Q-100621
- KBio2_003178
- (+-)-Alkannin
- KBioGR_000610
- NCI60_002031
- KBioSS_000610
- IDI1_002230
- (+-)-Shikonin
- CHEBI:174748
- 11019-15-1
- ( inverted exclamation markA)-Shikonin
- 85251-58-7
- NSC252844
- QTL1_000075
- AKOS016034343
- C.I. 75530
- BCP29329
- (+-)-Shikalkin
- NS00123717
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-
- C.I. Natural Red 20 (VAN)
- KBio2_000610
- HY-N6004
- NSC291845
- 1, 5,8-dihydroxy-2-(1-hydroxy-4-methyl-3-pentenyl)-, (S)-
- HMS1362P11
- InChI=1/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3
- (+/-)-Shikonin
- BDBM178090
- C.I. 75535
- DB-082640
- DA-67567
- MDL： MFCD00016668
- Inchi： 1S/C16H16O5/c1-8(2)3-4-10(17)9-7-13(20)14-11(18)5-6-12(19)15(14)16(9)21/h3,5-7,10,17-19H,4H2,1-2H3
- InChI Key： NEZONWMXZKDMKF-UHFFFAOYSA-N
- SMILES： OC(C/C=C(\C)/C)C1=CC(C2C(=CC=C(C=2C1=O)O)O)=O

Computed Properties

Exact Mass: 288.09978
Monoisotopic Mass: 288.099774
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 21
Rotatable Bond Count: 3
Complexity: 501
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 15
XLogP3: 3
Topological Polar Surface Area: 94.8

Experimental Properties

Density: 1.4±0.1 g/cm3
Melting Point: Not available
Boiling Point: 567.4±50.0 °C at 760 mmHg
Flash Point: 311.0±26.6 °C
Solubility: methanol: soluble1mg/mL
PSA: 94.83
LogP: 2.12040
Vapor Pressure: 0.0±1.6 mmHg at 25°C

Shikonin (mixture of optical isomers, about 1:1) Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H400
Warning Statement： P273
Hazardous Material transportation number：UN 3077 9 / PGIII
WGK Germany：3
Hazard Category Code： 22-50/53
Safety Instruction： 61
Hazardous Material Identification：
Storage Condition：2-8°C

Shikonin (mixture of optical isomers, about 1:1) Pricemore >>

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